Cas no 102783-05-1 (Urea, polymer with 1,4-butanediol and formaldehyde, methylated)

• Product Name: Urea, polymer with 1,4-butanediol and formaldehyde, methylated
• CAS No: 102783-05-1
• MF: C₄H₉NO₃
• MW: 119.119161367416
• CID: 151575
• PubChem ID: 6971019
• Update Time: 2025-04-19

Urea, polymer with 1,4-butanediol and formaldehyde, methylated Chemical and Physical Properties

Names and Identifiers

• Urea, polymer with 1,4-butanediol and formaldehyde, methylated
• L-threonine zwitterion
• (2S,3R)-2-ammonio-3-hydroxybutanoate
• CHEBI:57926
• 102783-05-1
• 2S,3R)-2-amino-3-hydroxybutanoic acid
• (2S,3R)-2-azaniumyl-3-hydroxybutanoate
• 3c1n
• 3aje

• Inchi： 1S/C4H9NO3/c1-2(6)3(5)4(7)8/h2-3,6H,5H2,1H3,(H,7,8)/t2-,3+/m1/s1
• InChI Key： AYFVYJQAPQTCCC-GBXIJSLDSA-N
• SMILES： O[C@H](C)[C@@H](C(=O)[O-])[NH3+]

Computed Properties

• Exact Mass: 90.0681
• Monoisotopic Mass: 119.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 87.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 88Ų

Experimental Properties

• PSA: 40.46
• LogP: -2.94